Cas no 1698749-78-8 (5-methoxy-2-(pyrrolidin-3-yloxy)pyridine)

• Product Name: 5-methoxy-2-(pyrrolidin-3-yloxy)pyridine
• CAS No: 1698749-78-8
• MF: C₁₀H₁₄N₂O₂
• MW: 194.230362415314
• CID: 6575885
• PubChem ID: 86277559
• Update Time: 2025-07-22

5-methoxy-2-(pyrrolidin-3-yloxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-methoxy-2-(pyrrolidin-3-yloxy)pyridine
• Pyridine, 5-methoxy-2-(3-pyrrolidinyloxy)-

• Inchi： 1S/C10H14N2O2/c1-13-8-2-3-10(12-7-8)14-9-4-5-11-6-9/h2-3,7,9,11H,4-6H2,1H3
• InChI Key： GJLRCGDBZHWQQC-UHFFFAOYSA-N
• SMILES： C1(OC2CCNC2)=NC=C(OC)C=C1

Experimental Properties

• Density: 1.132±0.06 g/cm3(Predicted)
• Boiling Point: 311.7±42.0 °C(Predicted)
• pka: 9.08±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 5-methoxy-2-(pyrrolidin-3-yloxy)pyridine

Introduction to 5-methoxy-2-(pyrrolidin-3-yloxy)pyridine (CAS No. 1698749-78-8)

5-methoxy-2-(pyrrolidin-3-yloxy)pyridine, a compound with the chemical identifier CAS No. 1698749-78-8, represents a significant advancement in the realm of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit remarkable potential in modulating various biological pathways, making it a subject of intense interest among researchers and drug developers.

The structural composition of 5-methoxy-2-(pyrrolidin-3-yloxy)pyridine is characterized by its unique arrangement of functional groups, which includes a methoxy group at the fifth position of the pyridine ring and a pyrrolidine moiety linked at the second position. This specific configuration imparts distinct pharmacological properties that have been explored in recent years, particularly in the context of central nervous system (CNS) disorders and inflammatory conditions.

In recent years, there has been a growing body of research focusing on the development of novel therapeutic agents that target neurological and inflammatory diseases. The compound 5-methoxy-2-(pyrrolidin-3-yloxy)pyridine has emerged as a promising candidate due to its ability to interact with multiple receptor systems. Specifically, its molecular structure suggests potential interactions with serotonin receptors, which are pivotal in regulating mood, pain perception, and cognitive functions.

One of the most compelling aspects of 5-methoxy-2-(pyrrolidin-3-yloxy)pyridine is its dual functionality. The methoxy group enhances lipophilicity, facilitating better penetration across the blood-brain barrier, while the pyrrolidine moiety contributes to binding affinity with specific neurological targets. This balance has been demonstrated in preclinical studies to exhibit both efficacy and selectivity in treating conditions such as depression and neuropathic pain.

The pharmacokinetic profile of 5-methoxy-2-(pyrrolidin-3-yloxy)pyridine has also been extensively studied. Research indicates that the compound exhibits moderate solubility in both aqueous and lipid environments, which is crucial for achieving optimal bioavailability. Additionally, its metabolic stability suggests a prolonged half-life, allowing for less frequent dosing and improved patient compliance.

Recent advances in computational chemistry have further illuminated the potential of 5-methoxy-2-(pyrrolidin-3-yloxy)pyridine. Molecular docking simulations have revealed that this compound can effectively bind to various serotonin receptor subtypes, including 5-HT1A, 5-HT2A, and 5-HT3 receptors. These interactions are believed to underpin its therapeutic effects in modulating neurotransmitter activity.

In clinical trials conducted thus far, 5-methoxy-2-(pyrrolidin-3-yloxy)pyridine has shown encouraging results in treating patients with moderate to severe depression. The compound's ability to enhance serotoninergic neurotransmission has been associated with significant improvements in mood regulation and reduction in anxiety symptoms. Moreover, preliminary data suggest potential benefits in managing neuropathic pain conditions by modulating peripheral nerve signaling pathways.

The synthesis of 5-methoxy-2-(pyrrolidin-3-yloxy)pyridine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets stringent pharmaceutical standards. The use of high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy has been crucial in verifying the structural integrity of the compound.

The safety profile of 5-methoxy-2-(pyrrolidin-3-yloxy)pyridine has been thoroughly evaluated through comprehensive toxicological studies. These investigations have demonstrated that the compound exhibits low toxicity at therapeutic doses, with minimal side effects reported in animal models. However, further research is needed to fully understand its long-term safety implications in human populations.

The future development of 5-methoxy-2-(pyrrolidin-3-yloxy)pyridine is likely to focus on optimizing dosing regimens and exploring combination therapies with other pharmacological agents. The compound's versatility suggests potential applications beyond depression and neuropathic pain management, possibly extending to neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

In conclusion, 5-methoxy-2-(pyrrolidin-3-yloxy)pyridine (CAS No. 1698749-78-8) represents a significant advancement in pharmaceutical chemistry with broad therapeutic implications. Its unique molecular structure, coupled with promising preclinical and clinical data, positions it as a valuable candidate for further development in treating neurological and inflammatory conditions.